![molecular formula C17H15NO5S B2770604 Methyl 2-(7-ethoxybenzofuran-2-carboxamido)thiophene-3-carboxylate CAS No. 921531-82-0](/img/structure/B2770604.png)
Methyl 2-(7-ethoxybenzofuran-2-carboxamido)thiophene-3-carboxylate
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Overview
Description
Synthesis Analysis
The synthesis of thiophene derivatives, which this compound is a part of, has been a topic of interest in recent scientific literature . The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one of the significant synthetic methods to thiophene derivatives .Chemical Reactions Analysis
The chemical reactions involving thiophene derivatives have been studied extensively. Thiophene and its derivatives are essential heterocyclic compounds with a variety of properties and applications . They play a vital role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) .Scientific Research Applications
Synthesis and Biological Activity
Research on structurally related compounds has focused on synthesizing novel compounds with potential biological activities. For example, Altundas et al. (2010) reported on the synthesis of novel cycloalkylthiophene-Schiff bases and their metal complexes, which exhibited significant antibacterial and antifungal activities (Altundas, Sarı, Çolak, & Öğütcü, 2010). This suggests that derivatives of Methyl 2-(7-ethoxybenzofuran-2-carboxamido)thiophene-3-carboxylate could be synthesized and evaluated for similar bioactivities.
Antimicrobial and Antioxidant Studies
Raghavendra et al. (2016) synthesized ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds, demonstrating notable antimicrobial and antioxidant activities (Raghavendra, Renuka, Kameshwar, Srinivasan, Kumar, & Shashikanth, 2016). This highlights the potential for this compound to serve as a precursor or scaffold in the development of new antimicrobial and antioxidant agents.
Anti-Inflammatory Agents
The study by Boschelli et al. (1995) explored benzothiophene and benzofuran derivatives for their ability to inhibit cell adhesion mediated by E-selectin, ICAM-1, and VCAM-1, identifying compounds with potential anti-inflammatory properties (Boschelli, Kramer, Khatana, Sorenson, Connor, Ferin, Wright, Lesch, Imre, & Okonkwo, 1995). This suggests that this compound could also be investigated for anti-inflammatory applications.
Mechanism of Action
Target of Action
Thiophene derivatives, which this compound is a part of, have been known to exhibit a variety of biological effects .
Mode of Action
Thiophene derivatives, in general, have been known to interact with various biological targets leading to a range of effects .
Biochemical Pathways
Thiophene derivatives have been associated with a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Result of Action
Thiophene derivatives have been associated with a variety of biological effects .
Properties
IUPAC Name |
methyl 2-[(7-ethoxy-1-benzofuran-2-carbonyl)amino]thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO5S/c1-3-22-12-6-4-5-10-9-13(23-14(10)12)15(19)18-16-11(7-8-24-16)17(20)21-2/h4-9H,3H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGCQDPWPNFPHLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=C2)C(=O)NC3=C(C=CS3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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